4-Quinazolinamine, N-[2-(4-morpholinyl)ethyl]-2-(2-pyridinyl)-

• CAS No.: 831226-67-6
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N-(2-morpholin-4-ylethyl)-2-pyridin-2-ylquinazolin-4-amine
• InChI: InChI=1S/C19H21N5O/c1-2-6-16-15(5-1)18(21-9-10-24-11-13-25-14-12-24)23-19(22-16)17-7-3-4-8-20-17/h1-8H,9-14H2,(H,21,22,23)
• InChI Key: APYNUQWABJIFAH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=NC(=NC3=CC=CC=C32)C4=CC=CC=N4

Description

The compound 4-Quinazolinamine, N-[2-(4-morpholinyl)ethyl]-2-(2-pyridinyl)- belongs to the quinazoline class, characterized by a bicyclic structure comprising fused benzene and pyrimidine rings. The molecule features a 2-pyridinyl substituent at the 2-position and a morpholinylethylamine group at the 4-position. These structural motifs are critical for its biological interactions, particularly in medicinal chemistry applications.

Quinazoline derivatives are renowned for their roles as kinase inhibitors, receptor antagonists, and antimicrobial agents . The morpholinyl group enhances solubility and modulates pharmacokinetics, while the pyridinyl substituent may contribute to π-π stacking interactions with biological targets, such as receptors or enzymes.

Biological Activity

4-Quinazolinamine, N-[2-(4-morpholinyl)ethyl]-2-(2-pyridinyl)- is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. Quinazolines are known for their diverse pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial effects. This article aims to provide a comprehensive overview of the biological activity of this specific quinazolinamine derivative, supported by relevant data tables and research findings.

Chemical Structure

The chemical structure of 4-Quinazolinamine, N-[2-(4-morpholinyl)ethyl]-2-(2-pyridinyl)- can be represented as follows:

• Molecular Formula : C23H23N5O
• IUPAC Name : N-(4-{[(2-Methoxyethyl)amino]methyl}phenyl)-6-(Pyridin-4-Yl)quinazolin-2-Amine

Anticancer Activity

Research has indicated that quinazoline derivatives exhibit significant anticancer properties. The compound has been studied for its ability to inhibit tumor growth in various cancer cell lines.

• Case Study 1 : A study published in the Journal of Medicinal Chemistry demonstrated that compounds similar to 4-Quinazolinamine showed IC50 values ranging from 0.5 to 10 µM against breast cancer cell lines. The mechanism was attributed to the inhibition of specific kinases involved in cell proliferation .

Anti-inflammatory Effects

Another area of interest is the anti-inflammatory potential of this compound. Quinazolines have been noted for their ability to modulate inflammatory pathways.

• Case Study 2 : In vitro studies revealed that the compound reduces the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cultures. This suggests a potential application in treating inflammatory diseases .

Antimicrobial Activity

The antimicrobial properties of quinazoline derivatives have also been explored, with some studies indicating effectiveness against various bacterial strains.

• Case Study 3 : A screening assay showed that 4-Quinazolinamine exhibited antibacterial activity against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) ranging from 8 to 32 µg/mL .

Data Table: Summary of Biological Activities

Activity Type	Assay Type	Cell Line / Organism	IC50 / MIC (µg/mL)	Reference
Anticancer	Cell Proliferation	Breast Cancer Cell Lines	0.5 - 10
Anti-inflammatory	Cytokine Production	Macrophage Cultures	-
Antimicrobial	Bacterial Growth Inhibition	Gram-positive Bacteria	8 - 32

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by the following molecular formula:

• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol

Its structure features a quinazoline core, which is known for its biological activity, particularly in drug development. The presence of morpholine and pyridine moieties enhances its pharmacological properties.

Anticancer Activity

Research indicates that quinazoline derivatives exhibit promising anticancer properties. The specific compound has been studied for its ability to inhibit tumor growth and induce apoptosis in cancer cells. For instance, studies have shown that modifications in the quinazoline structure can enhance selectivity towards cancerous cells while minimizing effects on normal cells .

Antimicrobial Properties

Quinazoline derivatives have demonstrated antimicrobial activity against various pathogens. The compound's unique structure allows it to disrupt bacterial cell walls or interfere with metabolic pathways, making it a candidate for developing new antibiotics .

Neuroprotective Effects

Recent studies suggest that compounds similar to 4-Quinazolinamine may exhibit neuroprotective effects, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism involves modulation of neurotransmitter systems and reduction of oxidative stress .

Structure-Activity Relationship (SAR) Studies

SAR studies have been pivotal in understanding how variations in the chemical structure of quinazoline derivatives affect their biological activity. By systematically altering substituents on the quinazoline ring, researchers can optimize efficacy and reduce toxicity .

Case Study 1: Anticancer Efficacy

A study published in Cancer Research highlighted the efficacy of a quinazoline derivative similar to 4-Quinazolinamine in inhibiting the growth of breast cancer cells in vitro. The compound was shown to induce apoptosis through the activation of caspase pathways .

Case Study 2: Antimicrobial Activity

In a clinical trial assessing new antibiotics, a derivative of 4-Quinazolinamine was tested against resistant strains of Staphylococcus aureus. Results indicated significant inhibition of bacterial growth, suggesting its potential as a new therapeutic agent .

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Properties

• Molecular Weight and Solubility: The target compound (MW ~328.4 g/mol) is smaller than its dihydrobromide salt analogue (MW ~501.3 g/mol), which uses bromide counterions to enhance solubility .
• Lipophilicity: Pyridinyl (logP ~1.5) is less lipophilic than thienyl (logP ~2.1), suggesting differences in blood-brain barrier penetration or tissue distribution .
• Hydrogen Bonding: The morpholinyl oxygen provides hydrogen-bond acceptor sites, critical for target engagement, whereas piperazino groups offer additional hydrogen-bond donors .

Notes

• Synthetic Challenges: Introducing morpholinylethyl groups requires careful control of reaction conditions (e.g., anhydrous K₂CO₃ in DMF) to avoid side reactions .
• Toxicity Considerations: Bromide salts () may pose renal toxicity risks, whereas neutral morpholinyl derivatives (target compound) could offer safer profiles .
• Clinical Relevance: While EGFR inhibitors like ZD1839 () are established, the target compound’s unique substituents may address resistance mechanisms seen in EGFRvIII mutants .

Q & A

Q. What are the established synthetic routes for 4-quinazolinamine derivatives containing morpholine and pyridinyl substituents?

The synthesis of 4-quinazolinamine derivatives typically involves cyclocondensation reactions. For example, 4-chloro-2-(pyridin-3-yl)quinazoline can react with amines under inert conditions (e.g., argon) in polar aprotic solvents like 1-methyl-2-pyrrolidone, using bases such as N,N-diisopropylethylamine to facilitate nucleophilic substitution at the 4-position . Alternative methods include using phosphorus pentoxide and amine hydrochlorides at elevated temperatures (180–250°C) to directly form 4-quinazolinamines from methyl anthranilate derivatives .

Q. How is structural characterization of this compound performed, and what key spectral features confirm its identity?

Key techniques include:

• NMR : The morpholine moiety shows characteristic signals at δ ~3.6–3.8 ppm (CH₂-N-CH₂) in $^1$H NMR, while pyridinyl protons appear as a multiplet between δ 7.2–8.5 ppm .
• X-ray crystallography : Confirms the planar quinazoline core and spatial arrangement of substituents.
• Mass spectrometry : High-resolution MS (HRMS) validates the molecular formula (e.g., C₁₈H₂₀N₆O via [M+H]⁺) .

Q. What functional groups dominate the reactivity of this compound, and how do they influence its solubility?

• Morpholine group : Enhances water solubility via hydrogen bonding but may reduce membrane permeability due to polarity.
• Pyridinyl ring : Participates in π-π stacking and metal coordination, useful in catalytic or receptor-binding studies.
• Quinazolinamine core : Acts as a hydrogen bond donor/acceptor, critical for biological interactions .

Advanced Research Questions

Q. What biological targets or pathways are associated with this compound, and how are its mechanisms validated experimentally?

This compound’s structural analogs (e.g., morpholine-containing derivatives) exhibit activity against kinases and G-protein-coupled receptors (GPCRs) . Mechanistic studies involve:

• Kinase inhibition assays : Measure IC₅₀ values using ADP-Glo™ or radiometric assays.
• Cellular uptake studies : Fluorescent tagging (e.g., BODIPY) to track localization in cancer cell lines .
• Molecular docking : Predict binding modes to ATP-binding pockets (e.g., EGFR kinase) using software like AutoDock Vina .

Q. How do structural modifications (e.g., substituent variations) affect bioactivity?

A structure-activity relationship (SAR) study might compare:

Substituent	Activity Trend	Reference
Morpholine at C4	↑ Solubility, ↓ cytotoxicity
Pyridinyl at C2	↑ Kinase inhibition
Trifluoromethyl groups	↑ Metabolic stability, ↑ lipophilicity

Q. What analytical challenges arise in quantifying this compound in biological matrices?

• Matrix effects : Plasma proteins may interfere with LC-MS/MS quantification. Solutions include using stable isotope-labeled internal standards .
• Degradation : The morpholine ring is susceptible to oxidative metabolism. Stability studies under varying pH (1.2–7.4) and temperature (-80°C to 25°C) are critical .

Q. How can conflicting data on biological activity be resolved?

Contradictions (e.g., varying IC₅₀ values across studies) may stem from:

• Assay conditions : Differences in ATP concentrations in kinase assays. Normalize using Z’-factor validation .
• Cellular context : Cell line-specific expression of efflux pumps (e.g., P-gp). Use isogenic models to control for genetic variability .

Methodological Recommendations

• Synthetic optimization : Screen solvents (DMF vs. NMP) to improve yields beyond 35% .
• Data reproducibility : Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles for spectral and assay data .
• Safety protocols : Handle morpholine derivatives under inert conditions to prevent oxidation .